2-(But-2-ynyloxy)nicotinoyl chloride
Overview
Description
2-(But-2-ynyloxy)nicotinoyl chloride, also known as 2-BNC, is an organic compound commonly used in the production of pharmaceuticals, cosmetics, and other products. It has a wide range of applications in the scientific research community, including as a precursor in the synthesis of other compounds, as a reaction intermediate, and as a catalyst.
Scientific Research Applications
2-(But-2-ynyloxy)nicotinoyl chloride has a wide range of applications in the scientific research community. It is commonly used as a precursor in the synthesis of other compounds, such as 2-hydroxy-3-methylpyridine and 2-methyl-1-pentanone. It is also used as a reaction intermediate in the synthesis of various compounds, such as 2-ethyl-1-hexanol and 2-methyl-2-propanol. Additionally, this compound is used as a catalyst in the synthesis of compounds, such as 2-methyl-3-buten-2-ol and 2-methyl-3-pentanol.
Mechanism of Action
2-(But-2-ynyloxy)nicotinoyl chloride acts as a nucleophilic catalyst in the synthesis of compounds. It is capable of forming a covalent bond with the substrate molecule, allowing it to act as a bridge between the reactants and products. This covalent bond facilitates the formation of a transition state, which is required for the reaction to proceed.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on humans. It is not toxic or carcinogenic and does not have any known adverse effects on human health.
Advantages and Limitations for Lab Experiments
2-(But-2-ynyloxy)nicotinoyl chloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is a stable compound that is not easily degraded by heat or light. Additionally, it is a versatile compound that can be used in a variety of reactions. However, it is important to note that this compound is a strong acid and should be handled with care.
Future Directions
2-(But-2-ynyloxy)nicotinoyl chloride is a versatile compound with a wide range of applications in the scientific research community. In the future, it may be used as a catalyst in the synthesis of new compounds, as a precursor for the production of pharmaceuticals, and as a reaction intermediate in the synthesis of other compounds. Additionally, further research may be conducted to explore its potential applications in the medical and cosmetic industries.
properties
IUPAC Name |
2-but-2-ynoxypyridine-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO2/c1-2-3-7-14-10-8(9(11)13)5-4-6-12-10/h4-6H,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SORKXLKDWNWADZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCOC1=C(C=CC=N1)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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